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Introduction
Micro-computed tomography (micro-CT) is a powerful, non-invasive imaging modality that

provides high-resolution, three-dimensional anatomical data, particularly valuable in preclinical

research using murine models. However, the inherent low soft-tissue contrast in micro-CT

necessitates the use of contrast agents to visualize vascular structures and differentiate

tissues. Ioversol (marketed as Optiray™) is a non-ionic, low-osmolar iodinated contrast agent

widely used in clinical imaging. Its properties make it a suitable candidate for enhancing

vascular contrast in preclinical micro-CT studies in mice. These application notes provide a

detailed protocol for performing Ioversol-enhanced micro-CT for vascular imaging in mice.

Quantitative Data Summary
The following table summarizes key quantitative parameters for Ioversol-enhanced micro-CT

in mice, compiled from various preclinical studies. These values should be considered as a

starting point and may require optimization based on the specific mouse model, scanner, and

research question.
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Parameter Value Unit Notes

Contrast Agent

Name
Ioversol (Optiray™

350)
-

A common

concentration used in

preclinical imaging.

Iodine Concentration 350 mg I/mL

Optiray™ is available

in various

concentrations (e.g.,

240, 300, 320, 350 mg

I/mL).

Dosage

Intravenous (IV) Bolus 1.4 mL/kg

This is a suggested

starting dose;

optimization may be

required.

~100 µL/mouse
For a typical 25g

mouse.

Administration

Route Intravenous (tail vein) -

Injection Rate
Rapid bolus (e.g.,

over 10-30 seconds)
-

A consistent rate is

crucial for

reproducible results.

Imaging Window

Onset of Peak

Vascular

Enhancement

Immediate seconds

Ioversol rapidly

distributes in the

vasculature.

Optimal Scanning

Window
0 - 5 minutes post-injection

Due to the relatively

short vascular half-life

of Ioversol in rodents.
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Micro-CT Scanner

Parameters

Tube Voltage 45 - 90 kVp

Higher kVp can

improve signal but

may reduce contrast-

to-noise ratio for

iodine.

Tube Current 150 - 500 µA

Higher current

improves signal-to-

noise ratio but

increases radiation

dose.

Exposure Time per

Projection
100 - 500 ms

Longer exposure

times can reduce

noise.

Number of Projections 360 - 1000 -
Over 180° or 360°

rotation.

Voxel Size 35 - 100 µm

Isotropic voxel size is

recommended for 3D

analysis.

Scan Time 2 - 15 minutes

Dependent on the

specific scanner and

protocol settings.

Experimental Protocols
This section details the step-by-step methodology for performing Ioversol-enhanced micro-CT

in mice.

Animal Preparation
Acclimatization: Allow mice to acclimate to the housing facility for at least 72 hours before the

imaging experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b029796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fasting: Fasting is generally not required for vascular imaging studies but may be

considered for abdominal imaging to reduce gastrointestinal content. If fasting, provide water

ad libitum.

Anesthesia: Anesthetize the mouse using a suitable method, such as isoflurane inhalation

(1-3% in oxygen). Anesthesia is maintained throughout the procedure.

Catheterization (Optional but Recommended): For precise and repeatable injections, place a

catheter in the lateral tail vein. This also minimizes the risk of extravasation.

Physiological Monitoring: Throughout the procedure, monitor the animal's respiratory rate

and maintain its body temperature at 37°C using a heating pad.

Ioversol Administration
Warm the Contrast Agent: Gently warm the Ioversol solution to 37°C to reduce its viscosity

and minimize potential physiological reactions.

Prepare the Syringe: Draw the calculated dose of Ioversol into a sterile syringe. Ensure

there are no air bubbles.

Injection: Administer the Ioversol via the tail vein catheter or by direct tail vein injection as a

rapid bolus. Start the micro-CT scan immediately after the injection is complete.

Micro-CT Image Acquisition
Pre-contrast Scan (Optional): Acquire a baseline micro-CT scan before contrast

administration to serve as a control and for potential image registration.

Contrast-enhanced Scan: Initiate the scan immediately following the Ioversol injection to

capture the arterial and early venous phases of vascular enhancement.

Scan Parameters: Use optimized scanner settings as outlined in the quantitative data table.

The specific parameters will depend on the micro-CT system being used.

Respiratory Gating (Recommended): If imaging the thorax or abdomen, use respiratory

gating to minimize motion artifacts.
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Image Reconstruction and Analysis
Reconstruction: Reconstruct the acquired projection data into a 3D volume using the

manufacturer's software. Apply appropriate corrections for beam hardening and ring artifacts.

Image Analysis: The reconstructed 3D dataset can be visualized and quantified using various

image analysis software packages (e.g., Amira, Avizo, VGStudio MAX).

Vascular Analysis: Perform segmentation of the vascular tree to quantify parameters such as

vessel volume, vessel density, and vessel diameter.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for Ioversol-enhanced micro-CT in mice.
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Caption: Logical relationship of key factors for successful micro-CT imaging.

To cite this document: BenchChem. [Application Notes and Protocols for Ioversol-Enhanced
Micro-CT in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029796#protocol-for-ioversol-enhanced-micro-ct-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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